7,12-Dimethylbenz[a]anthracene

Specification

• Description: 7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992); 7,12-dimethyltetraphene is a tetraphene having methyl substituents at the 7- and 12-positions. It is a potent carcinogen and is present in tobacco smoke. It has a role as a carcinogenic agent. It is a member of tetraphenes and an ortho-fused polycyclic arene.; 7,12-Dimethylbenz(a)anthracene can cause cancer according to The Environmental Protection Agency (EPA).; Polycyclic aromatic hydrocarbon found in tobacco smoke that is a potent carcinogen.
• CAS No.: 57-97-6
• Molecular Formula: C20H16
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 7,12-dimethylbenzo[a]anthracene
• Standard InChI: InChI=1S/C20H16/c1-13-16-8-5-6-9-17(16)14(2)20-18(13)12-11-15-7-3-4-10-19(15)20/h3-12H,1-2H3
• Standard InChI Key: ARSRBNBHOADGJU-UHFFFAOYSA-N
• SMILES: CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
• Canonical SMILES: CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C
• Colorform: Plates, leaflets from acetone-alcohol, faint greenish-yellow tinge; Pale yellow plates from alcohol, acetic acid
• Flash Point: 187 °F (NTP, 1992); 86 °C
• Melting Point: 252 to 253 °F (NTP, 1992); 123 °C